Cas no 946239-42-5 (2,3-dimethoxy-N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenylbenzamide)

• Product Name: 2,3-dimethoxy-N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenylbenzamide
• CAS No: 946239-42-5
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 6144304
• PubChem ID: 25284206
• Update Time: 2025-06-26

2,3-dimethoxy-N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenylbenzamide
• AKOS024493795
• VU0632702-1
• 2,3-dimethoxy-N-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]benzamide
• F5058-0035
• 2,3-dimethoxy-N-(4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl)benzamide
• 946239-42-5

• Inchi： 1S/C18H17N3O4/c1-11-20-21-18(25-11)12-7-9-13(10-8-12)19-17(22)14-5-4-6-15(23-2)16(14)24-3/h4-10H,1-3H3,(H,19,22)
• InChI Key： KHSCHRHDFUMMGJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(NC1C=CC(C2=NN=C(C)O2)=CC=1)=O)OC

Computed Properties

• Exact Mass: 339.12190603g/mol
• Monoisotopic Mass: 339.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 86.5Ų

Additional information on 2,3-dimethoxy-N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenylbenzamide

Introduction to 2,3-dimethoxy-N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenylbenzamide (CAS No. 946239-42-5)

2,3-dimethoxy-N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenylbenzamide (CAS No. 946239-42-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of a benzamide moiety and a 1,3,4-oxadiazole ring, which contribute to its potential biological activities and therapeutic applications.

The benzamide functional group is a common structural motif in many pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. The 1,3,4-oxadiazole ring, on the other hand, is known for its stability and ability to enhance the lipophilicity and metabolic stability of molecules. These properties make 2,3-dimethoxy-N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenylbenzamide an attractive candidate for drug development.

Recent studies have explored the potential of 2,3-dimethoxy-N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenylbenzamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Preclinical studies have shown that 2,3-dimethoxy-N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenylbenzamide can induce apoptosis in cancer cells by targeting specific signaling pathways. For instance, a study published in Cancer Letters demonstrated that this compound selectively inhibits the PI3K/Akt pathway in breast cancer cells, leading to cell cycle arrest and apoptosis. These findings suggest that 2,3-dimethoxy-N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenylbenzamide could be developed into a novel anticancer drug.

In addition to its therapeutic potential, 2,3-dimethoxy-N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenylbenzamide has also been investigated for its pharmacokinetic properties. A study published in the European Journal of Pharmaceutical Sciences evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. The results indicated that it has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are crucial for the development of safe and effective drugs.

The synthesis of 2,3-dimethoxy-N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenylbenzamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 2,3-dimethoxybenzoic acid with 4-aminoacetophenone followed by cyclization to form the 1,3,4-oxadiazole ring. This process can be optimized using modern synthetic techniques such as microwave-assisted synthesis or catalytic methods to improve efficiency and reduce environmental impact.

The safety profile of 2,3-dimethoxy-N-4-(5-methyl-1,3,4-oxadiazol-2-yl)phenylbenzamide has also been extensively studied. In vitro and in vivo toxicity assessments have shown that this compound has low cytotoxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), further safety evaluations are necessary before it can be advanced to clinical trials.

In conclusion, 2,3-dimethoxy-N-4-(5-methyl-1,3,4-oxadiazol-2-y l)phenylbenzamide (CAS No. 946239-42 -5) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting target for further research and development in the pharmaceutical industry.